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This guide provides a comprehensive comparison of the performance of dilithium azelate and
dilithium sebacate as thickeners in lithium complex greases. The selection of the dicarboxylic
acid component in a lithium complex grease formulation is critical as it significantly influences
the grease's thermal, mechanical, and physical properties. This document presents a detailed
analysis based on experimental data, outlining the key performance differences and similarities
between these two widely used thickeners.

Comparative Performance Data

The following tables summarize the key performance indicators for lithium complex greases
formulated with dilithium azelate and dilithium sebacate in two different base oils: a synthetic
hydrocarbon (polyalphaolefin and alkylated naphthalene blend) and a polyol ester. The data is
derived from a comparative study by Tuszynski and Bessette (2017).[1]

Table 1: Performance in Synthetic Hydrocarbon Base Oil
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Dilithium Azelate Dilithium Sebacate
Property Test Method
Grease Grease
Dropping Point, °C ASTM D2265 >260 >260
Oil Separation, % wt
ASTM D6184 1.8 2.2
(24h @ 100°C)
Worked Penetration
ASTM D217 285 288
(60 strokes)
Water Washout, % wt
ASTM D1264 4.5 15
loss @ 79°C
Table 2: Performance in Polyol Ester Base Oil
Dilithium Azelate Dilithium Sebacate
Property Test Method
Grease Grease
Dropping Point, °C ASTM D2265 245 248
Oil Separation, % wt
ASTM D6184 1.8 2.6
(24h @ 100°C)
Worked Penetration
ASTM D217 320 295

(60 strokes)

Performance Analysis

The experimental data reveals that both dilithium azelate and dilithium sebacate are viable
options for formulating high-performance lithium complex greases. In a synthetic hydrocarbon
base oil, the properties of the two greases are very similar.[2] The dilithium sebacate-thickened
grease demonstrated markedly better water washout resistance in this specific formulation.[2]

In the polyol ester base oil, the dilithium azelate-thickened grease was softer (higher
penetration value) than the dilithium sebacate version.[1] Otherwise, the physical and wear
properties of the two greases in the polyol ester base fluid were found to be virtually
indistinguishable.[1]
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It is important to note that while azelaic acid has traditionally been a workhorse thickener in
lithium complex greases, sebacic acid was used in the original development of this grease
type.[2][3] The choice between the two may also be influenced by economic factors and
regional availability.[4]

Experimental Protocols

Detailed methodologies for the key experiments cited are outlined below.

Dropping Point (ASTM D2265)

This test determines the temperature at which a grease becomes fluid enough to drip.
e Apparatus: A grease cup, a test tube, a thermometer, and an aluminum block oven.

e Procedure:

[e]

A sample of the grease is placed in the grease cup.

o The cup is suspended in a test tube, which is then inserted into the heated aluminum
block.

o Athermometer is positioned to measure the temperature of the grease sample.
o The temperature of the block is gradually increased.

o The dropping point is the temperature at which the first drop of grease falls from the cup.

[1]

Oil Separation (ASTM D6184 | D1742)

This test measures the tendency of the oil to separate from the grease structure during
storage.

o Apparatus: A 200-mesh sieve, a beaker, and an oven.
e Procedure (ASTM D6184):

o Aweighed sample of grease is placed on the sieve.
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o The sieve and beaker are placed in an oven at a specified temperature (e.g., 100°C) for a
set period (e.g., 24 hours).

o The amount of oil that has separated and collected in the beaker is weighed.

o The oil separation is reported as a weight percentage of the original grease sample.

Mechanical Stability (Worked Penetration - ASTM D217)

This test evaluates the consistency and shear stability of the grease.
o Apparatus: A standard penetrometer with a cone and a grease worker.
e Procedure:

o The grease sample is brought to a standard temperature (25°C).

o The sample is placed in the grease worker and subjected to a specified number of double
strokes (e.g., 60 strokes) to simulate mechanical work.

o The worked sample is then transferred to a standard cup, and the surface is smoothed.
o The cone of the penetrometer is allowed to drop into the grease for 5 seconds.

o The depth of penetration is measured in tenths of a millimeter. A higher number indicates a
softer grease.

Water Washout (ASTM D1264)

This test determines the resistance of a grease to being washed away by water.

e Apparatus: A ball bearing, a housing with a water spray nozzle, and a water circulation
system.

e Procedure:
o The test bearing is packed with a specified amount of the grease sample.

o The bearing is placed in the housing and rotated at a set speed (e.g., 600 rpm).
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o Ajet of water at a specified temperature (e.g., 79°C) is sprayed onto the bearing housing
for a set duration.

o After the test, the amount of grease washed out of the bearing is determined by weighing
the bearing before and after the test.

o The result is expressed as the percentage of grease lost.
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Caption: Workflow for grease manufacturing and performance evaluation.

Logical Relationship in Comparative Analysis
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Caption: Influence of thickener choice on key grease performance properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]

e 2. lubesngreases.com [lubesngreases.com]

» 3. nlgi.org [nlgi.org]

e 4. Process and Performance Comparison of Azelaic Acid [lube-grease.com]

« To cite this document: BenchChem. [A Comparative Analysis of Dilithium Azelate and
Dilithium Sebacate as Grease Thickeners]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1614953#dilithium-azelate-vs-dilithium-sebacate-as-
a-grease-thickener]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1614953?utm_src=pdf-body-img
https://www.benchchem.com/product/b1614953?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/295744505_An_evaluation_of_sebacic_acid_and_azelaic_acid_as_thickeners_in_lithium_complex_greases
https://www.lubesngreases.com/magazine/14_10/greases-take-an-acid-test/
https://www.nlgi.org/memberdownload.php?file=%2Fhome%2Fnlgiorg%2Fpublic_html%2Fwp-content%2Fuploads%2FSpokesman%20Magazine%20Digitization%2F2008%2FJuly%2FAn%20Evaluation%20of%20Sebacic%20Acid%20and%20Azelaic%20Acid%20as%20Thickeners%20in%20Lithium%20Complex%20Greases%2C%20William%20Tuszynski%2C%20Paul%20A.%20Bessette.pd1
https://www.lube-grease.com/h-nd-68.html
https://www.benchchem.com/product/b1614953#dilithium-azelate-vs-dilithium-sebacate-as-a-grease-thickener
https://www.benchchem.com/product/b1614953#dilithium-azelate-vs-dilithium-sebacate-as-a-grease-thickener
https://www.benchchem.com/product/b1614953#dilithium-azelate-vs-dilithium-sebacate-as-a-grease-thickener
https://www.benchchem.com/product/b1614953#dilithium-azelate-vs-dilithium-sebacate-as-a-grease-thickener
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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